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Compound of Interest

Compound Name: Prasugrel-13C6

Cat. No.: B15557558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and biological context for Prasugrel-13C6. While specific safety data for the 13C6
isotopologue is not extensively available, the toxicological and handling information for the
parent compound, Prasugrel, is considered a reliable surrogate due to the negligible impact of
heavy isotope substitution on chemical reactivity and biological activity in this context.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of
Prasugrel. This information is critical for risk assessment in a laboratory setting.

Table 1: Physicochemical Properties of Prasugrel
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Property Value Source
Chemical Formula C20H20FNOsS [1112]
Molecular Weight 373.44 g/mol [1][2]
Appearance White to off-white solid [31[4]
Melting Point 120.5-121.9 °C [5]
Soluble in methanol, slightly
- soluble in ethanol and
Solubility ) ) [51[6]
acetone. Practically insoluble
in water.
pKa 5.1 [5]
Table 2: Acute Toxicity Data for Prasugrel Hydrochloride
Test Species Route LD50/LC50 Source
o 1000 - 2000
Acute Toxicity Rat Oral [3]
mg/kg
Acute Toxicity Rabbit Dermal > 1000 mg/kg [3]
_ o _ 2.1 mg/L (96
Aquatic Toxicity Rainbow Trout - [7]
hours)

Hazard Identification and Handling Precautions

Prasugrel is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure.[8] It is also toxic to aquatic life with long-lasting effects.[9]

2.1 Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[10]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).[10]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/51371330
https://pubchem.ncbi.nlm.nih.gov/compound/Prasugrel
https://pubchem.ncbi.nlm.nih.gov/compound/51371330
https://pubchem.ncbi.nlm.nih.gov/compound/Prasugrel
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06209.pdf?1366320171
https://www.pmda.go.jp/files/000213561.pdf
https://www.jocpr.com/articles/prasugrel-charactherization-reference-substance-and-pharmaceutical-camila-rigobello-and-martin-steppe.pdf
https://www.jocpr.com/articles/prasugrel-charactherization-reference-substance-and-pharmaceutical-camila-rigobello-and-martin-steppe.pdf
https://www.drugs.com/pro/prasugrel-tablets.html
https://www.jocpr.com/articles/prasugrel-charactherization-reference-substance-and-pharmaceutical-camila-rigobello-and-martin-steppe.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06209.pdf?1366320171
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06209.pdf?1366320171
https://static.cymitquimica.com/products/45/pdf/sds-1554104.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201601109_1.0_SDS_EN.pdf?ref=1713519701
https://cdn.caymanchem.com/cdn/msds/14278m.pdf
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.[10]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[10]

2.2 Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.[8]

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store locked up.[8]

Experimental Protocols for Safety Assessment

The following are representative experimental protocols for assessing the acute toxicity of a
substance like Prasugrel-13C6, based on OECD guidelines.

3.1 Acute Oral Toxicity - Limit Test (Adapted from OECD Guideline 423)
This test is designed to determine if a substance is of low toxicity.

o Test Animals: Healthy, young adult rats of a single sex (typically females), weighing between
200-300g.

o Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days prior to
the test.

e Dosing: A single dose of 2000 mg/kg body weight is administered by oral gavage.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for 14 days.

» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

3.2 Acute Dermal Toxicity (Adapted from OECD Guideline 402)

This test assesses the potential hazard from dermal exposure.
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o Test Animals: Healthy, young adult rats with healthy, intact skin.

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk.

o Application: The test substance is applied to a small area of the skin (at least 10% of the
body surface area) and held in place with a porous gauze dressing for 24 hours.

o Observation: Animals are observed for signs of skin irritation, systemic toxicity, and mortality
for 14 days.

e Necropsy: A gross necropsy is performed on all animals at the conclusion of the study.

Biological Pathway and Mechanism of Action

Prasugrel is a prodrug that is metabolized to an active metabolite which is an irreversible
antagonist of the P2Y12 ADP receptor on platelets.[2][4] This action inhibits platelet activation
and aggregation.[2]

Workflow of Prasugrel Metabolism and Action

Prasugrel-13C6 Hepatic Metabolism Active Metabolite Irreversible Binding Inhibition of
(Oral Administration) (CYP450 enzymes) (R-138727) to P2Y12 Receptor Platelet Aggregation

Click to download full resolution via product page
Figure 1: Prasugrel Metabolism and Action Workflow.
P2Y12 Signaling Pathway

The P2Y12 receptor is a G-protein coupled receptor. When activated by ADP, it inhibits
adenylyl cyclase, leading to a decrease in intracellular cAMP levels and subsequent platelet
aggregation. Prasugrel's active metabolite blocks this pathway.
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Figure 2: P2Y12 Signaling Pathway Inhibition.
Emergency Procedures
5.1 First Aid Measures

¢ Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[7]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[7]

+ Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[7]

5.2 Accidental Release Measures

e Personal Precautions: Wear respiratory protection. Avoid dust formation. Avoid breathing
vapours, mist or gas. Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid
breathing dust.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains. Discharge into the environment must be avoided.[7]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[7]

This guide is intended for use by qualified individuals trained in handling hazardous chemicals.
Always refer to the most current Safety Data Sheet (SDS) for complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Prasugrel-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557558#safety-data-sheet-and-handling-
precautions-for-prasugrel-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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